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Compound of Interest

Compound Name: l-Bicuculline (methobromide)

Cat. No.: B10824244

Get Quote

Abstract & Core Directive
(-)-Bicuculline methobromide is the water-soluble quaternary ammonium salt of the classical

GABA-A receptor antagonist, bicuculline. Unlike the free base form, which requires organic

solvents (DMSO) and is unstable at physiological pH, the methobromide salt is designed

specifically for aqueous solubility.

Critical Insight: While DMSO is the universal solvent for many small molecules, Water (or

Saline) is the superior solvent for l-Bicuculline methobromide regarding maximum solubility

(~50 mM). However, aqueous stability is pH-dependent due to the risk of lactone ring

hydrolysis. This guide details the precise protocols to balance high solubility with chemical

stability.

Chemical Profile & Physical Properties[1][2][3]
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Property Specification

Compound Name (-)-Bicuculline methobromide

CAS Number 66016-70-4

Molecular Weight 462.3 g/mol

Physical State White to off-white solid

Storage (Solid)
Room Temperature (desiccated) or -20°C for

long-term

Key Structural Feature
Quaternary ammonium salt (permanent positive

charge)

Solubility Analysis: Water vs. DMSO[4][5][6]
The choice of solvent fundamentally dictates the maximum concentration and storage strategy.

Comparative Solubility Table
Feature

Water / Saline

(Recommended)
DMSO (Secondary Option)

Max Solubility ~50 mM (~23 mg/mL) ~20 mM (~10 mg/mL)

Dissolution Speed Rapid Moderate

Biological Toxicity None (at stock volumes) Cytotoxic >0.1% v/v

Stability (Frozen) Good (-20°C, 1 month) Excellent (-20°C, >6 months)

Stability (RT) Poor (Hydrolysis risk > pH 7) Good

Primary Use Case
In vivo injection, Slice

recording
Long-term library storage

The Hydrolysis Risk (Crucial Mechanism)
Bicuculline and its salts contain a lactone ring which is susceptible to hydrolysis (opening)

under alkaline conditions.
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At pH < 7.0: The ring is relatively stable.

At pH > 7.4: The lactone ring opens to form bicucine, which is inactive at GABA-A receptors.

Implication: Aqueous stocks should be prepared in distilled water or neutral saline, not

alkaline buffers (like pH 8.0 Tris).

Experimental Protocols
Protocol A: Preparation of Aqueous Stock Solution
(Preferred)
Target: 25 mM Stock Solution (1000x for typical 25 µM experiments)

Materials:

l-Bicuculline methobromide solid[1]

Sterile distilled water or 0.9% Saline (pH ~6.0–7.0)

Vortex mixer

0.22 µm syringe filter (optional, for in vivo use)

Step-by-Step:

Calculate Mass: To prepare 1 mL of 25 mM stock, weigh 11.56 mg of powder.

Formula:

Dissolve: Add 1 mL of sterile water/saline.

Mix: Vortex gently for 30 seconds. The solution should be clear and colorless.

Aliquot: Dispense into small volumes (e.g., 50–100 µL) to avoid repeated freeze-thaw cycles.

Storage: Flash freeze immediately and store at -20°C.

Shelf Life: Use within 1 month. Discard if precipitate forms.
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Protocol B: Preparation of DMSO Stock Solution
Target: 10 mM Stock Solution (Limited by lower solubility)

Materials:

Anhydrous DMSO (Fresh, high purity)

Amber microcentrifuge tubes (light protection)

Step-by-Step:

Calculate Mass: To prepare 1 mL of 10 mM stock, weigh 4.62 mg of powder.

Dissolve: Add 1 mL of anhydrous DMSO.

Mix: Vortex vigorously. If dissolution is slow, warm slightly to 37°C for 2 minutes.

Aliquot & Store: Aliquot into amber tubes and store at -20°C.

Shelf Life: Stable for 3–6 months.[2]

Decision Logic & Workflows
Comparison of Solvent Suitability
The following diagram illustrates the decision process for selecting the correct solvent based on

your experimental application.
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Start: l-Bicuculline Methobromide

Select Application

In Vivo / Systemic Injection Brain Slice / Electrophysiology Long-term Storage (>3 months)

Solvent: Sterile Water/Saline
(Max 50 mM)

Avoids DMSO toxicityPreferred (No solvent artifacts)

Solvent: Anhydrous DMSO
(Max 10-20 mM)

Prevents hydrolysis

Dilute into Buffer
(Use immediately)

Store -20°C (1 month) Store -20°C (6 months)
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Figure 1: Decision tree for solvent selection based on experimental requirements.

Stock Preparation Workflow
This workflow ensures the stability of the lactone ring during preparation.

CRITICAL WARNINGWeigh Powder
(Calculate based on MW 462.3)

Add Solvent
(Water or DMSO)

Visual Check
(Must be clear)

Avoid Alkaline pH (>7.4)
Lactone ring opens -> Inactive

If pH high

Aliquot
(50-100 µL volumes)

Flash Freeze
(-20°C)
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Figure 2: Workflow for stock preparation emphasizing the critical pH warning.

Troubleshooting & FAQs
Q: My aqueous stock has a precipitate after thawing. Can I use it? A: No. Precipitation

indicates either saturation or degradation. Bicuculline methobromide is sensitive to freeze-thaw

cycles.[3] Discard and prepare fresh.

Q: Can I use DMSO for slice recordings? A: Yes, but with caution. If you use a 10 mM DMSO

stock and dilute to 10 µM (1:1000), the final DMSO concentration is 0.1%. This is generally

acceptable, but water is preferred to eliminate any potential solvent effects on channel kinetics.

Q: Why is the solution turning yellow? A: Yellowing often indicates oxidation or hydrolysis (ring

opening) to bicucine. This is common if the solution was left at room temperature or exposed to

light. Discard the solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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